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For researchers and professionals in drug development and materials science, a nuanced
understanding of molecular acidity is paramount. The acid dissociation constant (pKa)
influences a molecule's solubility, reactivity, and pharmacokinetic profile. This guide provides an
in-depth comparison of the acidity of two structurally similar three-carbon carboxylic acids:
propanoic acid and 2-propenoic acid (commonly known as acrylic acid). We will explore the
electronic principles governing their acidity and provide a validated experimental protocol for
pKa determination.

Quantitative Acidity Comparison: pKa Values

The acidity of a compound is quantitatively expressed by its pKa value, which is the negative
logarithm of the acid dissociation constant (Ka). A lower pKa value signifies a stronger acid,
indicating a greater propensity to donate a proton (H*) in solution.

Experimental data reveals a distinct difference in acidity between the two compounds.

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b8082627#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8082627?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

Common Relative
Compound Structure pKa Value .

Name Acidity
Propanoic Acid Propionic Acid CHsCH2COOH ~4.87 Weaker Acid
2-Propenoic Acid  Acrylic Acid CH2=CHCOOH ~4.25 Stronger Acid

Table 1: Comparison of pKa values for Propanoic and 2-Propenoic Acid.[1][2][3][4][5]

As the data indicates, 2-propenoic acid is a significantly stronger acid than its saturated
counterpart, propanoic acid. The remainder of this guide will elucidate the structural and
electronic factors responsible for this observation.

The Decisive Factor: Stability of the Conjugate Base

The strength of an acid is directly related to the stability of its conjugate base—the anion
formed upon deprotonation.[6][7][8] The more stable the conjugate base, the more the acid-
base equilibrium favors dissociation, resulting in a stronger acid.[8][9][10]

Propanoic Acid: When propanoic acid loses a proton, it forms the propanoate anion
(CH3CH2COO"). The ethyl group (CH3CH2-) attached to the carboxylate is an alkyl group,
which is known to be electron-donating via an inductive effect (+1).[11][12] This effect pushes
electron density toward the already negatively charged carboxylate group, intensifying the
charge and destabilizing the anion.[9] This destabilization makes the propanoate anion more
likely to recombine with a proton, thus making propanoic acid a weaker acid.[11]

2-Propenoic Acid: In contrast, when 2-propenoic acid deprotonates, it forms the 2-propenoate
(acrylate) anion (CH2=CHCOO"). The vinyl group (CH2=CH-) attached to the carboxylate is
electron-withdrawing, which stabilizes the negative charge on the anion through two primary
mechanisms:

o Hybridization and Inductive Effect: The carbon atom of the vinyl group directly bonded to the
carboxylate is sp? hybridized.[2][13] Due to its higher s-character (33.3%) compared to an
sp3 hybridized carbon (25%) in the ethyl group of propanoate, the sp? carbon is more
electronegative.[2][14] This increased electronegativity creates an electron-withdrawing
inductive effect, pulling electron density away from the carboxylate group and dispersing the
negative charge, thereby stabilizing the anion.[3]
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e Resonance Stabilization: The 1t-system of the double bond in the acrylate anion is in
conjugation with the 1t-system of the carboxylate group. This allows the negative charge to
be delocalized via resonance not just between the two oxygen atoms but also onto the
carbon backbone.[1][11] This extensive delocalization spreads the negative charge over a
larger area, significantly stabilizing the conjugate base.[11]

The combination of these electron-withdrawing effects makes the acrylate anion substantially
more stable than the propanoate anion. Consequently, 2-propenoic acid is the stronger acid.
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Figure 1. A diagram illustrating the deprotonation of both acids and the electronic effects
governing the stability of their respective conjugate bases.

Experimental Protocol: pKa Determination via
Potentiometric Titration

To validate the theoretical differences in acidity, a potentiometric titration can be performed.
This method allows for the precise determination of a substance's pKa by monitoring pH
changes during its neutralization with a titrant.[15]

Objective: To determine and compare the pKa values of propanoic acid and 2-propenoic acid.

Materials:

Propanoic acid (=99% purity)

2-propenoic acid (=99% purity)

0.1 M Sodium Hydroxide (NaOH) solution, standardized

Deionized water

Calibrated pH meter with a glass electrode

Magnetic stirrer and stir bar

50 mL burette

Beakers and volumetric flasks

Methodology:

» Solution Preparation:

o Prepare a 0.1 M solution of propanoic acid by accurately weighing the required amount
and dissolving it in a known volume of deionized water.

o Repeat the process to prepare a 0.1 M solution of 2-propenoic acid.
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« Titration Setup:

o

Pipette 25.00 mL of the 0.1 M propanoic acid solution into a 100 mL beaker.

[¢]

Add a magnetic stir bar and place the beaker on a magnetic stirrer.

[¢]

Immerse the calibrated pH electrode in the solution, ensuring the bulb is fully submerged
but does not interfere with the stir bar.

Fill the burette with the standardized 0.1 M NaOH solution and record the initial volume.

[¢]

¢ Titration Procedure:

o

Begin stirring the acid solution at a moderate, constant speed.
o Record the initial pH of the solution.

o Add the NaOH titrant in small increments (e.g., 0.5-1.0 mL). After each addition, allow the
pH reading to stabilize and record both the pH and the total volume of NaOH added.

o As the pH begins to change more rapidly (approaching the equivalence point), reduce the
increment size (e.g., 0.1 mL) to obtain a more detailed curve.

o Continue the titration well past the equivalence point until the pH begins to plateau.
» Data Analysis:

o Plot the recorded pH values (y-axis) against the volume of NaOH added (x-axis) to
generate a titration curve.

o Determine the equivalence point, which is the point of maximum slope on the curve (the
inflection point). This can be found using the first or second derivative of the titration curve.

o The volume of NaOH at the half-equivalence point is exactly half the volume required to
reach the equivalence point.

o Locate the pH on the titration curve corresponding to the volume at the half-equivalence
point. At this specific point, the concentrations of the acid and its conjugate base are
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equal, and therefore, pH = pKa.

¢ Repeat:

o Thoroughly rinse all equipment and repeat the entire procedure (Steps 2-4) for the 0.1 M
2-propenoic acid solution.

Figure 2. Workflow for the experimental determination of pKa via potentiometric titration.

Conclusion

While propanoic acid and 2-propenoic acid share the same carbon count, their acidity differs
significantly due to the electronic nature of their hydrocarbon chains. 2-propenoic acid is the
stronger acid (lower pKa) because the sp? hybridized carbons and the conjugated Tt-system of
its vinyl group effectively withdraw electron density and delocalize the negative charge of its
conjugate base.[3][11] Conversely, the electron-donating alkyl group in propanoic acid
destabilizes its conjugate base, rendering it a weaker acid.[12] This comparison underscores
the critical role that subtle structural modifications, such as the introduction of unsaturation,
play in governing the fundamental chemical properties of a molecule.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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